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Compound of Interest

Compound Name: 4-Chloro-7-fluoroquinoline

Cat. No.: B1368884

An In-Depth Technical Guide to 4-Chloro-7-fluoroquinoline: Synthesis, Properties, and
Applications in Fluoroquinolone Drug Discovery

Authored by a Senior Application Scientist
Foreword

In the landscape of modern medicinal chemistry, the quinoline scaffold stands as a cornerstone
in the development of a vast array of therapeutic agents. Its versatile structure has given rise to
numerous blockbuster drugs, particularly in the realm of infectious diseases. Among the myriad
of quinoline derivatives, 4-Chloro-7-fluoroquinoline has emerged as a pivotal building block,
a critical intermediate in the synthesis of several potent fluoroquinolone antibiotics. This guide
aims to provide researchers, scientists, and drug development professionals with a
comprehensive technical overview of 4-Chloro-7-fluoroquinoline, from its fundamental
properties and synthesis to its strategic application in the creation of life-saving medicines. As a
Senior Application Scientist, my objective is not merely to present data, but to offer insights into
the causality behind the chemical principles and experimental choices that underpin the use of
this important molecule.

Core Compound Identification and Physicochemical
Properties

The unique reactivity and structural features of 4-Chloro-7-fluoroquinoline stem from its
specific arrangement of atoms. A thorough understanding of its basic properties is the
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foundation for its effective utilization in synthesis.
CAS Number: 391-82-2
Molecular Formula: CoHsCIFN

Molecular Weight: 181.59 g/mol

Property Value Source(s)

Appearance White to off-white solid --INVALID-LINK--
Melting Point 73-77 °C --INVALID-LINK--
Boiling Point ~259.9 °C (Predicted) --INVALID-LINK--

N Slightly soluble in chloroform
Solubility --INVALID-LINK--
and methanol
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InChl Key --INVALID-LINK--
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These properties are crucial for practical considerations in a laboratory setting, such as
choosing appropriate solvents for reactions and purification, as well as for storage conditions.

Strategic Synthesis of 4-Chloro-7-fluoroquinoline

The construction of the 4-Chloro-7-fluoroquinoline molecule is a multi-step process that
leverages classic organic reactions. The most common and industrially relevant approach is a
modification of the Gould-Jacobs reaction, followed by a chlorination step.[1][2] This strategy is
favored due to the availability of starting materials and the robustness of the reaction
sequence.

The Gould-Jacobs Reaction: Building the Quinolone
Core

The Gould-Jacobs reaction is a powerful method for synthesizing quinolines from anilines and
a malonic ester derivative.[1][3] In the case of 4-Chloro-7-fluoroquinoline, the synthesis
commences with 3-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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